Cas no 883531-28-0 (2-(2-fluoro-4-methoxyphenyl)acetic acid)

2-(2-fluoro-4-methoxyphenyl)acetic acid structure

883531-28-0 structure

Product Name:2-(2-fluoro-4-methoxyphenyl)acetic acid

CAS No:883531-28-0

MF:C₉H₉FO₃

MW:184.164366483688

MDL:MFCD06800744

CID:721201

PubChem ID:19361978

Update Time:2024-12-09

2-(2-fluoro-4-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-4-methoxyphenylacetic acid
- 2-fluoro-4-methoxyBenzeneacetic acid
- Benzeneacetic acid,2-fluoro-4-methoxy-
- 2-(2-fluoro-4-methoxyphenyl)acetic acid
- (2-fluoro-4-methoxyphenyl)acetic acid
- PubChem4172
- 2-FLUORO-4-METHOXYLPHENYLACETIC ACID
- KSC495C2T
- WGODSCYEKWDSAV-UHFFFAOYSA-N
- CL8760
- SBB064503
- CM13707
- AS01972
- AB0027241
- AM20060024
- W9056
- ST24022243
- 2-Fluoro-4-methoxybenzeneacetic acid (ACI)
- AKOS005255509
- FS-3074
- SY031605
- DTXSID60598372
- EN300-157319
- J-509413
- SCHEMBL1142783
- AC-4193
- Z1201623880
- 2-Fluoro-4-methoxyphenylaceticacid
- 883531-28-0
- CS-W017011
- MFCD06800744
- MDL： MFCD06800744
- Inchi： 1S/C9H9FO3/c1-13-7-3-2-6(4-9(11)12)8(10)5-7/h2-3,5H,4H2,1H3,(H,11,12)
- InChI Key： WGODSCYEKWDSAV-UHFFFAOYSA-N
- SMILES： O=C(CC1C(F)=CC(OC)=CC=1)O

Computed Properties

Exact Mass: 184.05400
Monoisotopic Mass: 184.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5

Experimental Properties

Density: 1.269
Boiling Point: 290.6°C at 760 mmHg
Flash Point: 129.5°C
Refractive Index: 1.519
PSA: 46.53000
LogP: 1.46140

2-(2-fluoro-4-methoxyphenyl)acetic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305
P351
P338,P302
P352,P321,P405,P501A
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,Room Temperature

2-(2-fluoro-4-methoxyphenyl)acetic acid Pricemore >>

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Chemenu	CM255543-5g	2-Fluoro-4-methoxyphenylacetic acid	883531-28-0	95+%	5g	$173	2021-06-16
Chemenu	CM255543-10g	2-Fluoro-4-methoxyphenylacetic acid	883531-28-0	95+%	10g	$290	2021-06-16
Chemenu	CM255543-25g	2-Fluoro-4-methoxyphenylacetic acid	883531-28-0	95+%	25g	$542	2021-06-16
Alichem	A015000392-250mg	2-Fluoro-4-methoxyphenylacetic acid	883531-28-0	97%	250mg	$480.00	2023-08-31
Alichem	A015000392-500mg	2-Fluoro-4-methoxyphenylacetic acid	883531-28-0	97%	500mg	$815.00	2023-08-31
Alichem	A015000392-1g	2-Fluoro-4-methoxyphenylacetic acid	883531-28-0	97%	1g	$1519.80	2023-08-31
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TRC	F595818-100mg	2-Fluoro-4-methoxyphenylacetic acid	883531-28-0		100mg	$64.00	2023-05-18
TRC	F595818-250mg	2-Fluoro-4-methoxyphenylacetic acid	883531-28-0		250mg	$75.00	2023-05-18
TRC	F595818-500mg	2-Fluoro-4-methoxyphenylacetic acid	883531-28-0		500mg	$87.00	2023-05-18

2-(2-fluoro-4-methoxyphenyl)acetic acid Production Method

Production Method 1

1403674-64-5

883531-28-0

Reaction Conditions

1.1 Reagents: Ethanol , Diphenyl diselenide , Sodium borohydride ; 30 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Ethanol ; rt → 40 °C; 24 - 36 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; pH 1, 0 °C

Reference

Influence of Chlorine or Fluorine Substitution on the Estrogenic Properties of 1-Alkyl-2,3,5-tris(4-hydroxyphenyl)-1H-pyrroles

Schaefer, Anja; et al, Journal of Medicinal Chemistry, 2012, 55(22), 9607-9618

Production Method 2

331-64-6

883531-28-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Dimethylformamide ; -9 °C; 2 h, -8 °C
1.2 Reagents: Hydrochloric acid Solvents: Toluene , Water ; 40 min, -5 °C; 30 min, cooled
2.1 Reagents: Ethanol , Diphenyl diselenide , Sodium borohydride ; 30 min, rt
2.2 Reagents: Sodium hydroxide Solvents: Ethanol ; rt → 40 °C; 24 - 36 h, 40 °C
2.3 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; pH 1, 0 °C

Reference

Influence of Chlorine or Fluorine Substitution on the Estrogenic Properties of 1-Alkyl-2,3,5-tris(4-hydroxyphenyl)-1H-pyrroles

Schaefer, Anja; et al, Journal of Medicinal Chemistry, 2012, 55(22), 9607-9618